Cas no 1804917-46-1 (Methyl 4-(difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Methyl 4-(difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1804917-46-1
• MF: C₉H₅F₅INO₃
• MW: 397.037392377853
• CID: 4839615
• Update Time: 2025-05-22

Methyl 4-(difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C9H5F5INO3/c1-18-8(17)3-2-16-7(15)5(4(3)6(10)11)19-9(12,13)14/h2,6H,1H3
• InChI Key： MVUAHKNFWCYLHI-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=C(C(=O)OC)C=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• XLogP3: 3.2
• Topological Polar Surface Area: 48.4

Additional information on Methyl 4-(difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-carboxylate

Comprehensive Guide to Methyl 4-(difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1804917-46-1)

Methyl 4-(difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1804917-46-1) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of fluorinated pyridine carboxylates, which are known for their unique chemical properties and versatility in synthetic chemistry. With the increasing demand for fluorinated compounds in drug discovery and crop protection, this molecule has garnered attention for its potential in developing novel bioactive agents.

The molecular structure of Methyl 4-(difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-carboxylate features multiple functional groups, including a difluoromethyl group, an iodo substituent, and a trifluoromethoxy moiety. These groups contribute to its reactivity and make it a valuable intermediate in organic synthesis. Researchers are particularly interested in its role in Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds in medicinal chemistry.

In recent years, the pharmaceutical industry has shown growing interest in fluorinated pyridine derivatives due to their ability to enhance drug bioavailability and metabolic stability. Methyl 4-(difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-carboxylate serves as a key building block for developing potential kinase inhibitors and antiviral agents. Its unique combination of fluorine and iodine atoms makes it particularly useful for structure-activity relationship (SAR) studies in drug design.

The agrochemical sector also benefits from this compound's properties. Fluorinated pyridines are increasingly important in developing next-generation pesticides with improved environmental profiles. The trifluoromethoxy group in Methyl 4-(difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-carboxylate may contribute to enhanced insecticidal activity while maintaining selectivity, addressing the industry's need for safer crop protection solutions.

From a synthetic chemistry perspective, this compound offers multiple sites for further functionalization. The methyl ester group can be hydrolyzed to the corresponding carboxylic acid, while the iodo substituent provides an excellent handle for various cross-coupling reactions. These features make it a versatile intermediate for creating diverse molecular architectures, particularly in the development of heterocyclic compounds with potential biological activity.

Recent advancements in fluorine chemistry have highlighted the importance of compounds like Methyl 4-(difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-carboxylate. The strategic incorporation of fluorine atoms into organic molecules can significantly alter their physical, chemical, and biological properties. This has led to increased research into fluorinated building blocks for drug discovery programs worldwide.

Quality control and characterization of Methyl 4-(difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-carboxylate typically involve advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods ensure the compound meets the high purity standards required for research and development applications. Proper storage conditions, typically under inert atmosphere at low temperatures, help maintain its stability over time.

The market for specialty fluorinated compounds like this pyridine derivative continues to expand, driven by the pharmaceutical industry's need for novel chemical entities and the agrochemical sector's search for more effective solutions. As research into fluorine-containing heterocycles progresses, Methyl 4-(difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-carboxylate is expected to play an increasingly important role in the development of new bioactive molecules.

For researchers working with this compound, understanding its structure-activity relationships and reactivity patterns is crucial. The presence of both electron-withdrawing (fluorine) and electron-donating (methoxy) groups creates interesting electronic effects that can influence reaction outcomes. This makes it a fascinating subject for mechanistic studies in organic chemistry and medicinal chemistry research.

In conclusion, Methyl 4-(difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1804917-46-1) represents an important class of fluorinated heterocyclic compounds with broad potential in life sciences research. Its unique structural features and synthetic versatility make it valuable for pharmaceutical and agrochemical applications, particularly in the development of novel bioactive molecules. As the demand for fluorine-containing compounds continues to grow, this pyridine derivative is likely to remain an important tool for researchers in synthetic and medicinal chemistry.